Cas no 2325503-12-4 (1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2325503-12-4
• MF: C₁₄H₁₅FN₄O
• MW: 274.293505907059
• CID: 5311585
• PubChem ID: 155800354
• Update Time: 2025-10-23

1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• 2325503-12-4
• AKOS039202892
• F6660-5513
• 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C14H15FN4O/c15-11-5-2-6-12(7-11)16-14(20)13-9-19(18-17-13)8-10-3-1-4-10/h2,5-7,9-10H,1,3-4,8H2,(H,16,20)
• InChI Key： PZGBONWFVSPMPU-UHFFFAOYSA-N
• SMILES： N1(CC2CCC2)C=C(C(NC2=CC=CC(F)=C2)=O)N=N1

Computed Properties

• Exact Mass: 274.12298928g/mol
• Monoisotopic Mass: 274.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.39±0.70(Predicted)

Additional information on 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2325503-12-4): A Comprehensive Overview

1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2325503-12-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of 1,2,3-triazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both cyclobutylmethyl and 3-fluorophenyl moieties in its structure makes it a unique candidate for various therapeutic and industrial applications.

The molecular formula of 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is C14H15FN4O, with a molecular weight of approximately 274.30 g/mol. Its structure features a 1,2,3-triazole core, which is a five-membered heterocyclic ring containing three nitrogen atoms. This core is substituted with a cyclobutylmethyl group at the 1-position and a 3-fluorophenyl carboxamide group at the 4-position. The incorporation of fluorine in the phenyl ring enhances the compound's metabolic stability and bioavailability, making it a promising scaffold for medicinal chemistry.

One of the most notable aspects of 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is its potential application in the development of novel pharmaceuticals. The 1,2,3-triazole moiety is a common pharmacophore in drug design due to its ability to participate in hydrogen bonding and its metabolic stability. Researchers are particularly interested in its role as a kinase inhibitor, which could be leveraged in the treatment of cancers and inflammatory diseases. The 3-fluorophenyl group further augments its binding affinity to target proteins, making it a valuable compound for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical potential, 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is also being explored in material science. The 1,2,3-triazole ring is known for its robust chemical stability and ability to form coordination complexes with metals, which could be useful in the development of advanced materials. For instance, it could serve as a ligand in catalysis or as a building block for polymers with unique properties. The cyclobutylmethyl group adds steric bulk, which can influence the material's mechanical and thermal characteristics.

The synthesis of 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide typically involves a multi-step process, starting with the preparation of the 1,2,3-triazole core. One common method is the copper-catalyzed azide-alkyne cycloaddition (CuAAC), also known as the "click reaction," which is highly efficient and regioselective. The cyclobutylmethyl group can be introduced via alkylation, while the 3-fluorophenyl carboxamide is often appended through amide coupling reactions. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact.

From a market perspective, the demand for 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is expected to grow, driven by its applications in drug discovery and material science. Pharmaceutical companies are actively screening 1,2,3-triazole derivatives for new therapeutic agents, and this compound's unique structure positions it as a strong candidate. Additionally, the rise of green chemistry and sustainable synthesis methods has spurred interest in compounds like this, which can be produced with minimal waste and energy consumption.

Safety and handling of 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide are critical considerations for researchers and manufacturers. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under various conditions (e.g., temperature, pH) is also an area of ongoing research to ensure its suitability for long-term storage and use.

In conclusion, 1-(Cyclobutylmethyl)-N-(3-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2325503-12-4) is a versatile and promising compound with significant potential in pharmaceuticals and material science. Its unique structural features, including the 1,2,3-triazole core, cyclobutylmethyl group, and 3-fluorophenyl carboxamide, make it a valuable subject for further research and development. As the scientific community continues to explore its applications, this compound is likely to play an increasingly important role in advancing both medicine and technology.